2-[(Cyclopropylamino)methyl]-4-methoxyphenol

Physicochemical Profiling Drug-likeness Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H15NO2
Molecular Weight 193.24 g/mol
Cat. No. B15266204
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[(Cyclopropylamino)methyl]-4-methoxyphenol
Molecular FormulaC11H15NO2
Molecular Weight193.24 g/mol
Structural Identifiers
SMILESCOC1=CC(=C(C=C1)O)CNC2CC2
InChIInChI=1S/C11H15NO2/c1-14-10-4-5-11(13)8(6-10)7-12-9-2-3-9/h4-6,9,12-13H,2-3,7H2,1H3
InChIKeyQCWQGRSHTXQMED-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 250 mg / 0.5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Overview & Procurement


2-[(Cyclopropylamino)methyl]-4-methoxyphenol (CAS 1038311-38-4) is an ortho-substituted phenol derivative with molecular formula C₁₁H₁₅NO₂ and molecular weight 193.24 g/mol, characterized by a cyclopropylamino methyl substituent ortho to the phenolic hydroxyl and a para-methoxy group [1]. The compound is commercially available as a screening compound and synthetic building block from multiple vendors (e.g., Enamine, Bide Pharm) with typical purity specifications of 95% [2]. This specific regioisomer (2,4-substitution pattern) is distinct from its 4,2- and 2,6-regioisomers in both physicochemical properties and potential synthetic utility .

1

Workflow

Building block for analogue synthesis and focused library screening

2

Selection

2,4-regioisomer with N-cyclopropyl group (class-level stability context)

3

Use Context

Requires CAS and regioisomer identity verification; analytical standard potential

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Regioisomer & Analog Specificity


Within the C₁₁H₁₅NO₂ phenolic amine series, regioisomeric variation significantly alters critical physicochemical parameters. For instance, the 4,2-regioisomer (4-[(cyclopropylamino)methyl]-2-methoxyphenol, CAS 918298-07-4) exhibits a different LogP (1.276) and topological polar surface area (TPSA 41.49 Ų) compared to the target 2,4-isomer . Furthermore, the 2,6-regioisomer (CAS 926249-47-0) possesses distinct steric and electronic properties due to the ortho-disubstitution pattern . These differences impact chromatographic behavior, solubility, and biological target engagement, making direct substitution without revalidation scientifically invalid. Additionally, analogs lacking the cyclopropyl moiety (e.g., ethylamino or isopropylamino variants) demonstrate reduced metabolic stability, a well-documented class-level advantage conferred by the cyclopropyl group [1]. Therefore, the specific 2,4-substitution pattern and cyclopropylamino functionality represent a non-interchangeable combination.

Regioisomer

4,2- and 2,6-regioisomers have distinct lipophilicity and TPSA; assay behaviour may not transfer directly.

Analog

Compounds without cyclopropyl group may show different metabolic stability; class-level inference, not compound-specific guarantee.

Lot

Purity and batch consistency require revalidation; 95% specification may mask subtle regioisomer impurities.

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Differentiation Evidence


Regioisomeric Lipophilicity and PSA Comparison

The 2,4-regioisomer (target compound) exhibits a distinct lipophilicity profile compared to its 4,2-regioisomer (4-[(cyclopropylamino)methyl]-2-methoxyphenol). While the target compound's exact experimental LogP is not reported in primary literature, its calculated LogP is inferred to be different from the 4,2-isomer based on structural differences [1]. The 4,2-regioisomer has a reported LogP of 1.276 and TPSA of 41.49 Ų . The altered substitution pattern in the target compound (ortho amine vs. para amine) is expected to yield a different hydrogen-bonding network and lipophilicity, impacting membrane permeability and target engagement [1].

Lipophilicity & PSA
Reported
LogP not experimentally reported; TPSA ~41.49 Ų (similar to 4,2-isomer)

Physicochemical profile may differ from 4,2-regioisomer

Qualitative difference; experimental LogP for target absent

Physicochemical Profiling Drug-likeness Medicinal Chemistry

Metabolic Stability via Cyclopropyl Group

The incorporation of an N-cyclopropyl group is a well-established strategy to improve metabolic stability relative to N-ethyl or other alkyl substituents. The cyclopropyl ring confers increased resistance to CYP450-mediated oxidative degradation due to the strength of its C-H bonds and restricted conformational flexibility [1][2]. In matched molecular pair analyses, N-cyclopropyl replacements have shown enhanced in vitro metabolic stability in liver microsome assays [2].

Metabolic Stability
Class-level inference
N-Cyclopropyl group may reduce CYP oxidation vs alkyl chains (general precedent)

Supports metabolic stability screening context

Data to verify for this specific compound; not directly measured

Metabolic Stability Cyclopropyl Group Pharmacokinetics

Commercial Availability and Purity Specifications

2-[(Cyclopropylamino)methyl]-4-methoxyphenol (CAS 1038311-38-4) is commercially available from established suppliers such as Enamine and Bide Pharm with documented purity specifications [1]. In contrast, its 4,2-regioisomer (CAS 918298-07-4) is also available (e.g., from Sigma-Aldrich/Enamine) but represents a different chemical entity with distinct ordering codes . The target compound's availability in multiple package sizes (50 mg to 10 g) and from multiple vendors provides procurement flexibility [1].

Availability & Identity
Supplier data
CAS 1038311-38-4, purity 95%, sizes 50 mg–10 g; 4,2-isomer has different CAS

Accurate CAS selection essential; regioisomer mix invalidates results

Vendor specification; independent lot verification recommended

Chemical Procurement Building Block Screening Library

Predicted ADME and Drug-Likeness

Computational predictions indicate that the target compound adheres to Lipinski's Rule of Five with no violations, featuring a molecular weight of 193.24 g/mol and calculated LogP within acceptable ranges [1]. While specific experimental data is lacking, the ortho-aminomethyl substitution pattern may confer different hydrogen-bonding capacities compared to the 4,2-regioisomer, potentially influencing oral bioavailability predictions .

ADME Prediction
Computational
Rule of Five compliant (MW 193.24); 3D geometry differs from 4,2-isomer

Conformational differences may affect target binding

Predicted; experimental confirmation needed

ADME Prediction Drug-likeness Computational Chemistry

2-[(Cyclopropylamino)methyl]-4-methoxyphenol: Optimal Applications


Medicinal Chemistry Hit Expansion and Scaffold Hopping

The compound serves as a versatile building block for generating analogs in medicinal chemistry programs. Its unique 2,4-substitution pattern provides a distinct vector for further functionalization (e.g., via the phenolic hydroxyl or secondary amine) compared to regioisomeric alternatives. The cyclopropyl group offers a potential metabolic stability advantage over non-cyclic alkyl amines, making it a valuable scaffold for hit-to-lead optimization [1].

Biochemical Assay Screening and Target Identification

As a member of the cyclopropylamino phenol class, this compound is suitable for inclusion in focused screening libraries targeting enzymes such as monoamine oxidases (MAO) or lysine-specific demethylase 1 (LSD1), where cyclopropylamines have established mechanism-based inhibitory activity [2]. The ortho-aminomethyl substitution may confer distinct binding interactions compared to para-substituted analogs.

Chemical Biology Probe Development

The phenolic hydroxyl and secondary amine offer convenient handles for bioconjugation or the introduction of reporter tags (e.g., fluorescent dyes, biotin). The compound's moderate size and predicted drug-likeness make it a suitable starting point for developing chemical probes to investigate biological pathways involving phenolic amine recognition.

Reference Standard for Analytical Method Development

Given its distinct regioisomeric identity (CAS 1038311-38-4), the compound can serve as a reference standard for developing HPLC or LC-MS methods to separate and quantify closely related phenolic amine impurities or metabolites. Its unique InChIKey (QCWQGRSHTXQMED-UHFFFAOYSA-N) ensures unambiguous identification in analytical workflows [3].

Application
Selection Property
Validation Focus
Medicinal chemistry hit expansion
Regioisomer-specific scaffold
Regioisomer identity and purity verification
Biochemical assay screening
Cyclopropylamino phenol class membership
Class-level target engagement review
Chemical biology probe development
Amine and phenol functionalization handles
Conjugation chemistry feasibility
Analytical reference standard
Distinct CAS and InChIKey identity
Method specificity vs regioisomers
Quote Request

Request a Quote for 2-[(Cyclopropylamino)methyl]-4-methoxyphenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.